Cas no 55040-73-8 (4-chloro-Thieno[3,2-c]pyridine-7-methanol)
55040-73-8 structure
Product Name:4-chloro-Thieno[3,2-c]pyridine-7-methanol
CAS No:55040-73-8
MF:C8H6ClNOS
MW:199.657339572906
CID:2107105
Update Time:2023-11-19
4-chloro-Thieno[3,2-c]pyridine-7-methanol Chemical and Physical Properties
Names and Identifiers
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- 4-chloro-Thieno[3,2-c]pyridine-7-methanol
- Thieno[3,2-c]pyridine-7-methanol, 4-chloro-
- CID 119091658
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- Inchi: 1S/C8H6ClNOS/c9-8-6-1-2-12-7(6)5(4-11)3-10-8/h1-3,11H,4H2
- InChI Key: KIYTVFAYUVRFKP-UHFFFAOYSA-N
- SMILES: ClC1=C2C=CSC2=C(C=N1)CO
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 169
- Topological Polar Surface Area: 61.4
Experimental Properties
- Density: 1.512±0.06 g/cm3(Predicted)
- Boiling Point: 398.7±37.0 °C(Predicted)
- pka: 13.20±0.10(Predicted)
4-chloro-Thieno[3,2-c]pyridine-7-methanol Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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